Cas no 2387602-47-1 (1-(benzenesulfonyl)-3-bromo-pyrrole-2-carboxylic acid)

• Product Name: 1-(benzenesulfonyl)-3-bromo-pyrrole-2-carboxylic acid
• CAS No: 2387602-47-1
• MF: C₁₁H₈BrNO₄S
• MW: 330.154520988464
• CID: 5155379
• PubChem ID: 118249872
• Update Time: 2026-03-03

1-(benzenesulfonyl)-3-bromo-pyrrole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-2-carboxylic acid, 3-bromo-1-(phenylsulfonyl)-
• 1-(benzenesulfonyl)-3-bromo-pyrrole-2-carboxylic acid
• PS-19292
• 3-Bromo-1-(phenylsulfonyl)-1H-pyrrole-2-carboxylic acid
• MFCD34646067
• 2387602-47-1
• starbld0048449
• F89683
• SCHEMBL16927478
• SY323502

• Inchi： 1S/C11H8BrNO4S/c12-9-6-7-13(10(9)11(14)15)18(16,17)8-4-2-1-3-5-8/h1-7H,(H,14,15)
• InChI Key： MVZVTDWOKGSCDZ-UHFFFAOYSA-N
• SMILES： N1(S(C2=CC=CC=C2)(=O)=O)C=CC(Br)=C1C(O)=O

Computed Properties

• Exact Mass: 328.93574g/mol
• Monoisotopic Mass: 328.93574g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 413
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 84.8Ų

Additional information on 1-(benzenesulfonyl)-3-bromo-pyrrole-2-carboxylic acid

1-(Benzenesulfonyl)-3-Bromo-Pyrrole-2-Carboxylic Acid: A Comprehensive Overview

The compound 1-(benzenesulfonyl)-3-bromo-pyrrole-2-carboxylic acid (CAS No. 2387602-47-1) is a structurally complex organic molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique combination of functional groups, including a benzenesulfonyl group, a bromine atom, and a pyrrole carboxylic acid moiety. These features make it a versatile building block for various applications, particularly in drug discovery and advanced material synthesis.

Recent studies have highlighted the potential of 1-(benzenesulfonyl)-3-bromo-pyrrole-2-carboxylic acid as a precursor for bioactive compounds. Researchers have explored its role in the development of novel antibiotics, anticancer agents, and neuroprotective drugs. The presence of the benzenesulfonyl group enhances the molecule's stability and bioavailability, while the bromine atom introduces reactivity that can be exploited in various synthetic pathways. The pyrrole carboxylic acid moiety further contributes to its versatility by enabling interactions with biological targets such as enzymes and receptors.

In terms of synthesis, 1-(benzenesulfonyl)-3-bromo-pyrrole-2-carboxylic acid can be prepared through a variety of methods, including Suzuki coupling reactions and nucleophilic aromatic substitution. These methods allow for precise control over the molecule's structure, enabling the incorporation of additional functional groups as needed. The compound's modular design makes it an ideal candidate for combinatorial chemistry approaches, where multiple substituents can be systematically varied to optimize biological activity.

One of the most promising applications of 1-(benzenesulfonyl)-3-bromo-pyrrole-2-carboxylic acid lies in its use as a scaffold for drug design. For instance, researchers have demonstrated that derivatives of this compound exhibit potent inhibitory activity against key enzymes involved in cancer progression, such as cyclin-dependent kinases (CDKs). Additionally, its ability to modulate ion channels has made it a valuable tool in the study of neurological disorders like epilepsy and Parkinson's disease.

The structural versatility of 1-(benzenesulfonyl)-3-bromo-pyrrole-2-carboxylic acid also extends to its applications in materials science. By incorporating this compound into polymer matrices or nanoparticles, scientists have developed advanced materials with tailored properties for use in sensors, drug delivery systems, and electronic devices. Its ability to form stable conjugated systems makes it particularly useful in these contexts.

From an environmental standpoint, 1-(benzenesulfonyl)-3-bromo-pyrrole-2-carboxylic acid has been studied for its biodegradability and toxicity profiles. Preliminary findings suggest that under certain conditions, the compound can undergo enzymatic degradation, reducing its environmental footprint. However, further research is needed to fully understand its ecological impact and ensure sustainable practices during its production and use.

In conclusion, 1-(benzenesulfonyl)-3-bromo-pyrrole-2-carboxylic acid (CAS No. 2387602-47-1) is a multifaceted compound with wide-ranging applications across various scientific disciplines. Its unique combination of functional groups and modular design make it an invaluable tool for researchers seeking to develop innovative solutions in medicine and materials science. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.